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Compound of Interest

Compound Name: Picromycin

Cat. No.: B8209504 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal plans for

Picromycin, a macrolide antibiotic.

Physicochemical Properties of Picromycin
A summary of the key quantitative data for Picromycin is presented below for easy reference.

Property Value Source

Molecular Formula C₂₈H₄₇NO₈ [1][2][3][4]

Molecular Weight 525.7 g/mol [1][2][3]

Appearance Crystalline solid [1]

Purity ≥95% [1]

Solubility Soluble in DMSO [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]
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Personal Protective Equipment (PPE) for Handling
Picromycin
According to the Safety Data Sheet (SDS), Picromycin is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[5] However, it is crucial to follow

standard laboratory safety protocols and wear appropriate personal protective equipment to

minimize exposure and ensure safety.

Recommended PPE:
Gloves: Chemical-resistant gloves are essential. While the SDS for Picromycin does not

recommend a specific material due to a lack of testing, nitrile or neoprene gloves are

generally recommended for handling chemical substances.[5][6] Always inspect gloves for

any signs of damage before use.

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from any

potential splashes or airborne particles.[7][8]

Lab Coat: A standard lab coat should be worn to protect skin and personal clothing from

contamination.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required.[5] However, if there is a risk of generating dust

or aerosols, a NIOSH-approved respirator may be necessary.[9][10]

Operational Plan for Handling Picromycin
A systematic approach to handling Picromycin in a laboratory setting ensures both safety and

the integrity of the compound.

Handling Workflow Diagram
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Caption: Workflow for the safe handling of Picromycin.
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Disposal Plan for Picromycin Waste
Proper disposal of antibiotic waste is critical to prevent environmental contamination and the

development of antibiotic resistance.[11]

Disposal Procedures:
Stock Solutions: Unused or expired stock solutions of Picromycin are considered chemical

waste.[12] They should be collected in a designated, properly labeled hazardous waste

container for disposal according to your institution's environmental health and safety (EHS)

guidelines.

Contaminated Media: Cell culture media containing Picromycin should be treated as

biohazardous and chemical waste.[12] While autoclaving can destroy pathogens, it may not

degrade the antibiotic.[12] Therefore, it is recommended to consult with your institution's

EHS department for specific disposal protocols, which may include chemical inactivation

followed by autoclaving or incineration.

Contaminated Labware and PPE: Disposable items such as pipette tips, tubes, and gloves

that have come into contact with Picromycin should be collected in a designated hazardous

waste stream. Solid waste should be disposed of in accordance with institutional guidelines.

Always adhere to your local and institutional regulations for the disposal of chemical and

antibiotic waste.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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